Cas no 113104-27-1 (2-(3-Methylphenoxy)butanoic acid)

• Product Name: 2-(3-Methylphenoxy)butanoic acid
• CAS No: 113104-27-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1077605
• PubChem ID: 4778922
• Update Time: 2025-04-20

2-(3-Methylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylphenoxy)butanoic acid
• 2-m-Tolyloxy-buttersaeure
• 2-m-tolyloxy-butyric acid
• AC1NGRMT
• ARONIS009876
• BBL002037
• CTK6C7439
• SBB030038
• ST080630
• SureCN826322
• Z111782230
• (2RS)-2-(3-methylphenoxy)butyric acid
• IGGVSFFAZIAGTA-UHFFFAOYSA-N
• EN300-100419
• D78805
• DTXSID10406519
• CS-0307908
• AKOS017279645
• VS-01004
• SCHEMBL826322
• MFCD03422243
• STK397794
• AKOS000102364
• 2-(3-methylphenoxy)butanoicacid
• 113104-27-1

• MDL： MFCD03422243
• Inchi： 1S/C11H14O3/c1-3-10(11(12)13)14-9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3,(H,12,13)
• InChI Key： IGGVSFFAZIAGTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų